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Compound of Interest

Compound Name: 1,3-Dibromopentane

Cat. No.: B3190459

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety
Data Sheet (MSDS) information for 1,3-Dibromopentane (CAS No: 42474-20-4). The following
sections detail the physical and chemical properties, hazard classifications, safe handling and
storage procedures, emergency measures, and toxicological data. This document is intended
to equip laboratory personnel with the necessary knowledge to handle this chemical safely and
effectively.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,3-Dibromopentane is presented
in Table 1. This data is essential for understanding the behavior of the chemical under various
laboratory conditions.
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Property Value Reference
Molecular Formula C5H10Br2 [1]
Molecular Weight 229.94 g/mol [1]
Appearance Liquid

Boiling Point 193.4°C at 760 mmHg [1]
Melting Point -28.63°C (estimate) [1]
Flash Point 68.6°C [1]
Density 1.668 g/cm3 [1]
Vapor Pressure 0.648 mmHg at 25°C [1]
Refractive Index 1.5042 [1]
LogP 2.94490 [1]

Hazard Identification and GHS Classification

While a specific GHS classification for 1,3-Dibromopentane is not readily available, based on
data for analogous compounds such as 1,3-dibromopropane and 1,5-dibromopentane, it
should be handled as a hazardous substance. The anticipated hazards are summarized in
Table 2.
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Hazard Class Hazard Category Signal Word Hazard Statement
o ) Combustible liquid.[2]
Flammable Liquids Category 4 Warning 3]
o ) Harmful if swallowed.
Acute Toxicity, Oral Category 4 Warning
[2][4]
Skin ] Causes skin irritation.
] o Category 2 Warning
Corrosion/Irritation [21[31[4]
Serious Eye ] Causes serious eye
o Category 2 Warning L
Damage/Eye Irritation irritation.[2][3]
Hazardous to the Toxic to aquatic life
Aquatic Environment, Category 2 - with long lasting
Long-term Hazard effects.[4]

Precautionary Statements:

o Prevention: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.
Wash skin thoroughly after handling. Do not eat, drink or smoke when using this product.
Avoid release to the environment. Wear protective gloves/eye protection/face protection.[2]

[4]

» Response: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
Rinse mouth. IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs: Get
medical advice/attention. Take off contaminated clothing and wash it before reuse. IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention. In
case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish. Collect
spillage.[2][4]

o Storage: Store in a well-ventilated place. Keep cool.[2][4]

» Disposal: Dispose of contents/container to an approved waste disposal plant.[2][4]

Safe Handling and Storage
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Proper handling and storage of 1,3-Dibromopentane are crucial to prevent exposure and

ensure laboratory safety.

Handling

Avoid all personal contact, including inhalation of vapors.[5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., PVC or Neoprene), chemical goggles, and a lab coat.[5]

Work in a well-ventilated area, preferably in a chemical fume hood.[5]
Ground and bond containers when transferring material to prevent static discharge.[6]
Use spark-proof tools and explosion-proof equipment.[6]

Do not cut, drill, grind, or weld on or near containers, as they may contain explosive vapors.

[5]

Wash hands thoroughly after handling.[2]

Storage

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2][5]
Keep away from heat, sparks, open flames, and other ignition sources.[2][5]

Store in an approved flammable liquid storage area.[5]

Do not store in pits, depressions, basements, or areas where vapors may be trapped.[5]

Avoid storage with incompatible materials such as strong oxidizing agents and strong bases.

[2][7]

Do not use aluminum or galvanized containers.[5]
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Secure Storage Practices

Keep away from
and ignition sources

Ground and bond containers

Store ina cool, dry,
well-ventiated area

Work in a w ntilated area Wear appropriate PPE
(fume hood) (gloves, goggles, lab coat)

Separate from incompatible
materials (oxidizers, bases)

Use approved flammable
liquid storage area

Use appropriate containers

Keep container tightly closed (avoid Al, galvanized)

Safe Handling Procedures

Use spark-proof tools Avoid ignition sources

and inhalation

Avoid personal contact ‘ ’ Wash hands after handling
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Accidental Release
of 1,3-Dibromopentane

Immediate Actions

Remove all sources of ignition

l

Ensure adequate ventilation

l

Evacuate unnecessary personnel

Containment and Cleanup

Prevent further leakage
and entry into drains

Soak up with inert

absorbent material

Collect into a suitable,
closed container

Waste IDisposal

Dispose of as hazardous waste

in accordance with regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [1,3-Dibromopentane: A Comprehensive Technical
Guide to Safety, Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3190459#1-3-dibromopentane-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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